hodological licati
BENGHE ey cricn

Application Notes and Protocols for the
Characterization of Poly(1,10-undecadiene)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1,10-Undecadiene

Cat. No.: B077067

Introduction

Poly(1,10-undecadiene) is a semi-crystalline polyolefin synthesized via Acyclic Diene
Metathesis (ADMET) polymerization of 1,10-undecadiene.[1] This polymer is of interest for
various applications, including as a model for polyethylene and in the development of novel
biomaterials and elastomers. Its properties are highly dependent on its molecular structure,
molecular weight distribution, and thermal characteristics. Accurate and thorough
characterization is therefore critical for quality control, material development, and ensuring
performance for its intended application.

This document provides detailed application notes and experimental protocols for the primary
analytical techniques used to characterize poly(1,10-undecadiene).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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